Cas no 1804480-79-2 (3-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 3-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1804480-79-2
• MF: C₉H₆ClF₃N₂O₂
• MW: 266.604351520538
• CID: 4830424
• Update Time: 2025-06-08

3-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C9H6ClF3N2O2/c10-4-5-3-7(17-9(11,12)13)6(1-2-14)15-8(5)16/h3H,1,4H2,(H,15,16)
• InChI Key： OJFBGIZVSSCOMP-UHFFFAOYSA-N
• SMILES： ClCC1C(NC(CC#N)=C(C=1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 445
• XLogP3: 1.2
• Topological Polar Surface Area: 62.1

Additional information on 3-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetonitrile

Introduction to 3-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1804480-79-2)

3-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetonitrile, identified by its CAS number 1804480-79-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of molecules widely recognized for their diverse biological activities and utility in drug development. The structural features of this compound, particularly the presence of a chloromethyl group, a hydroxy moiety, and a trifluoromethoxy substituent, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity studies.

The chloromethyl group in the molecular structure of 3-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetonitrile serves as a versatile handle for further functionalization. This reactivity allows chemists to explore its potential as an intermediate in the synthesis of more complex molecules, including those with therapeutic implications. The hydroxy group, on the other hand, can participate in hydrogen bonding interactions, which are crucial for modulating the pharmacokinetic and pharmacodynamic properties of drug candidates. Additionally, the trifluoromethoxy group introduces electron-withdrawing effects and can influence the metabolic stability and binding affinity of the compound.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds can exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The specific arrangement of functional groups in 3-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetonitrile makes it a promising candidate for further investigation in these areas. For instance, the combination of the chloromethyl and hydroxy groups may facilitate interactions with biological targets such as enzymes or receptors, while the electron-deficient nature of the trifluoromethoxy group can enhance binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting experimental validations. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can identify potential binding modes of 3-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetonitrile with target proteins or enzymes. These computational studies have suggested that this compound may interact with key enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. Such insights provide a rational framework for designing targeted experiments to validate these predictions.

The synthesis of 3-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetonitrile presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitution reactions, and protecting group strategies have been employed to construct the desired framework efficiently. The use of advanced purification techniques ensures high yields and purity, which are critical for subsequent biological evaluations.

In clinical research settings, derivatives of pyridine have shown promise in treating various conditions. For example, certain pyridine-based drugs have been approved for use in oncology due to their ability to inhibit key signaling pathways involved in tumor growth. The structural motifs present in 3-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetonitrile share similarities with known pharmacophores in these therapeutic agents, suggesting potential therapeutic relevance. Further preclinical studies are warranted to explore its efficacy and safety profiles in animal models before considering human trials.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often enhances metabolic stability, bioavailability, and binding affinity. The presence of a trifluoromethoxy group in this compound aligns with this trend, making it an attractive scaffold for drug discovery efforts. Additionally, fluorine atoms can be detected using nuclear magnetic resonance (NMR) spectroscopy, which facilitates structural elucidation and confirmation during synthetic studies.

Future directions in the study of 3-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetonitrile may involve exploring its derivatives through structure-activity relationship (SAR) studies. By systematically modifying specific functional groups while maintaining the core pyridine scaffold, researchers can gain insights into how different structural features influence biological activity. Such investigations can pave the way for designing more potent and selective drug candidates based on this promising scaffold.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new compounds are designed and evaluated. AI algorithms can analyze vast datasets containing chemical structures and biological activities to identify novel lead compounds. In the context of 3-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetonitrile, AI-driven virtual screening has been used to predict potential targets and assess its suitability for further development. These computational tools complement traditional experimental approaches by providing rapid screening capabilities that accelerate the drug discovery process.

In conclusion,3-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1804480-79-2) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing more complex drug candidates with therapeutic applications across various disease areas. With ongoing advancements in synthetic chemistry, computational biology, and AI-driven drug discovery, this compound is poised to play a crucial role in future medical innovations.